molecular formula C17H28N4O4 B8500971 1-(9,10-Dihydroxydecyl)-3,7-dimethylxanthine CAS No. 156918-13-7

1-(9,10-Dihydroxydecyl)-3,7-dimethylxanthine

Cat. No.: B8500971
CAS No.: 156918-13-7
M. Wt: 352.4 g/mol
InChI Key: OAYPVDLTONFWIC-UHFFFAOYSA-N
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Description

1-(9,10-Dihydroxydecyl)-3,7-dimethylxanthine is a useful research compound. Its molecular formula is C17H28N4O4 and its molecular weight is 352.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

156918-13-7

Molecular Formula

C17H28N4O4

Molecular Weight

352.4 g/mol

IUPAC Name

1-(9,10-dihydroxydecyl)-3,7-dimethylpurine-2,6-dione

InChI

InChI=1S/C17H28N4O4/c1-19-12-18-15-14(19)16(24)21(17(25)20(15)2)10-8-6-4-3-5-7-9-13(23)11-22/h12-13,22-23H,3-11H2,1-2H3

InChI Key

OAYPVDLTONFWIC-UHFFFAOYSA-N

Canonical SMILES

CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCCCCCCC(CO)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-(9-decenyl)-3,7-dimethylxanthine (3.2 g, 10.1 mmol), 4-methylmorpholine-N-oxide (1.41 g, 12 mmol) and a 2.5% solution in t-butanol of osmium tetroxide (3 drops) in acetone (40 mL) and water (10 mL) was stirred for 24 hours. Following addition of 5 mL of a saturated solution of sodium dithionite and an additional 15 minutes of stirring, the reaction product was extracted with 25% ethanol/dichloromethane (4×50 mL). The combined organic portions were dried over sodium sulfate. The solvents were evaporated to a give a white solid residue. Upon recrystallization of the residue in ethanol, 3.30 g (93% yield) 1-(9,10-dihydroxydecyl)-3,7-dimethylxanthine (inventive compound no. 1564) were obtained.
Name
1-(9-decenyl)-3,7-dimethylxanthine
Quantity
3.2 g
Type
reactant
Reaction Step One
Quantity
1.41 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
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reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
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0 (± 1) mol
Type
catalyst
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
[Compound]
Name
saturated solution
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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